Cas no 54099-19-3 (N-[2-(dimethylamino)ethyl]tricyclo[3.3.1.1~3,7~]decane-1-carboxamide)

• Product name: N-[2-(dimethylamino)ethyl]tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• CAS No: 54099-19-3
• MF: C₁₅H₂₆N₂O
• MW: 250.37974
• CID: 1587503
• PubChem ID: 3041449

N-[2-(dimethylamino)ethyl]tricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• N-[2-(dimethylamino)ethyl]adamantane-1-carboxamide
• 54099-19-3
• Oprea1_805759
• DTXSID70202438
• BRN 1881254
• STL362882
• N-(2-(Dimethylamino)ethyl)tricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide
• AKOS022109952
• Tricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide, N-(2-(dimethylamino)ethyl)-

• Inchi： InChI=1S/C15H26N2O/c1-17(2)4-3-16-14(18)15-8-11-5-12(9-15)7-13(6-11)10-15/h11-13H,3-10H2,1-2H3,(H,16,18)
• InChI Key： TVYSNBCQOJJJLJ-UHFFFAOYSA-N
• SMILES： CN(C)CCNC(=O)C12CC3CC(C1)CC(C3)C2

Computed Properties

• Exact Mass: 250.20468
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Additional information on N-[2-(dimethylamino)ethyl]tricyclo[3.3.1.1~3,7~]decane-1-carboxamide

测试